2-[(Pyridin-4-ylmethyl)sulfanyl]pyridine
Overview
Description
2-[(Pyridin-4-ylmethyl)sulfanyl]pyridine, also known as P4S, is an organic compound with the molecular formula C11H9NS2. P4S has gained significant attention in the scientific community due to its potential use in medicinal chemistry. The compound has been synthesized using various methods, and its mechanism of action has been studied in detail.
Scientific Research Applications
1. Crystallographic Studies and Synthesis Methods
The compound has been explored for its crystalline properties and synthesis methods. For instance, Lennartson and McKenzie (2011) described the crystallography of a closely related compound, 1,2-bis[(pyridin-2-ylmethyl)sulfanyl]ethane, highlighting its three-dimensional network structure formed through various molecular interactions (Lennartson & McKenzie, 2011). Also, Xiao et al. (2011) synthesized a novel binuclear metallocycle using a similar ligand, emphasizing its potential in creating complex molecular architectures (Jing-mei Xiao et al., 2011).
2. Heterocyclic Chemistry
The compound and its derivatives have been central in the synthesis of various heterocyclic systems, which are crucial in medicinal chemistry. Bassyouni and Fathalla (2013) synthesized sulfanyl pyrimidin-4(3H)-one derivatives using this compound, demonstrating its utility in creating biologically active heterocycles (Bassyouni & Fathalla, 2013).
3. Coordination Chemistry
In coordination chemistry, this compound has been used to form complex structures with metal ions. For example, Chen et al. (2017) reported the synthesis of silver sulfate complexes derived from dipyridyl methylthio ligands with secondary donor sites, showing the compound's versatility in forming coordination polymers (Wen-Hua Chen et al., 2017).
4. Synthesis of Sulfanyl Substituted Compounds
The compound is also used in synthesizing sulfanyl-substituted molecules, which have diverse applications. Li (2012) described the synthesis of 2-chloro-4-(piperidin-1-ylmethyl)pyridine, an intermediate of lafutidine, using a process that involves the compound (Shen Li, 2012).
5. Novel Heterocyclic System Synthesis
Moreover, the compound is integral in synthesizing novel heterocyclic systems. Bondarenko et al. (2016) synthesized 2-{(5-Hydroxy-2-oxo-2H-chromen-4-yl)methyl]sulfanyl}pyridine-3-carbonitrile derivatives, leading to the formation of a unique heterocyclic system [(Светлана П. Бондаренко et al., 2016)
Properties
IUPAC Name |
2-(pyridin-4-ylmethylsulfanyl)pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2S/c1-2-6-13-11(3-1)14-9-10-4-7-12-8-5-10/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQQUQBOCMUBAQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)SCC2=CC=NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60295995 | |
Record name | 2-[(pyridin-4-ylmethyl)sulfanyl]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60295995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2127-08-4 | |
Record name | NSC106687 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=106687 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-[(pyridin-4-ylmethyl)sulfanyl]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60295995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.